Cas no 98949-34-9 (Urea, N-(3,4-dichlorophenyl)-N'-(5-nitro-2-thiazolyl)-)

• Product Name: Urea, N-(3,4-dichlorophenyl)-N'-(5-nitro-2-thiazolyl)-
• CAS No: 98949-34-9
• MF: C₁₀H₆Cl₂N₄O₃S
• MW: 333.150638103485
• CID: 4378748
• Update Time: 2026-04-10

Urea, N-(3,4-dichlorophenyl)-N'-(5-nitro-2-thiazolyl)- Chemical and Physical Properties

Names and Identifiers

• Urea, N-(3,4-dichlorophenyl)-N'-(5-nitro-2-thiazolyl)-

Additional information on Urea, N-(3,4-dichlorophenyl)-N'-(5-nitro-2-thiazolyl)-

Introduction to Urea, N-(3,4-dichlorophenyl)-N'-(5-nitro-2-thiazolyl)

Urea, N-(3,4-dichlorophenyl)-N'-(5-nitro-2-thiazolyl) is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its CAS number 98949-34-9, represents a fascinating blend of structural complexity and potential biological activity. The molecular structure of this compound incorporates several key functional groups, including 3,4-dichlorophenyl and 5-nitro-2-thiazolyl, which contribute to its unique chemical properties and reactivity. In recent years, such compounds have been extensively studied for their applications in drug development and as intermediates in synthetic chemistry.

The 3,4-dichlorophenyl moiety in the compound's structure is particularly noteworthy due to its ability to participate in various chemical reactions, making it a valuable component in the synthesis of more complex molecules. This group's electron-withdrawing nature also influences the overall reactivity of the compound, enabling it to interact with a wide range of other chemical entities. On the other hand, the 5-nitro-2-thiazolyl group introduces a nitro functional group into the molecular framework, which is known for its ability to enhance binding affinity and metabolic stability in pharmaceutical compounds.

In the realm of pharmaceutical research, Urea, N-(3,4-dichlorophenyl)-N'-(5-nitro-2-thiazolyl) has been explored for its potential therapeutic applications. The combination of these distinct structural features suggests that this compound may exhibit properties suitable for use in the development of novel drugs targeting various diseases. For instance, studies have indicated that thiazole derivatives can play a crucial role in antimicrobial and anti-inflammatory treatments. The presence of the nitro group further enhances these properties by improving the compound's bioavailability and stability.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular modeling techniques have been employed to simulate the interactions between Urea, N-(3,4-dichlorophenyl)-N'-(5-nitro-2-thiazolyl) and biological targets, providing valuable insights into its potential mechanisms of action. These studies have highlighted the compound's ability to bind to specific receptors and enzymes, suggesting its utility in treating conditions such as cancer and neurological disorders.

The synthesis of this compound involves a series of carefully orchestrated chemical reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been developed to ensure high yields and purity levels. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex molecular framework of Urea, N-(3,4-dichlorophenyl)-N'-(5-nitro-2-thiazolyl). These methods not only improve efficiency but also minimize unwanted byproducts, making the process more environmentally sustainable.

In addition to its pharmaceutical applications, this compound has shown promise in material science research. The unique electronic properties of its molecular structure make it a candidate for use in organic electronics and nanotechnology. Researchers are exploring its potential as a component in conductive polymers and light-emitting diodes (LEDs), where its ability to facilitate charge transport could lead to innovative technological advancements.

The study of Urea, N-(3,4-dichlorophenyl)-N'-(5-nitro-2-thiazolyl) also contributes to our understanding of broader chemical principles. By examining how different functional groups interact within a single molecule, scientists can gain insights into reaction mechanisms and molecular design principles. These findings can be applied to the development of other novel compounds with tailored properties for various applications.

Ethical considerations are always paramount in chemical research. While exploring the potential benefits of compounds like Urea, N-(3,4-dichlorophenyl)-N'-(5-nitro-2-thiazolyl), researchers must adhere to strict guidelines ensuring safe handling and responsible use. Collaborative efforts between academia and industry are essential to foster innovation while maintaining high standards of safety and environmental stewardship.

The future prospects for this compound are promising. Ongoing research aims to uncover new applications and optimize synthetic routes for greater efficiency. As computational tools continue to evolve, so too will our ability to predict and manipulate molecular structures with precision. This progress will undoubtedly lead to new breakthroughs in both pharmaceuticals and materials science.